Cas no 2171191-94-7 ((2S)-2-amino-3-(3,3-dimethylcyclobutyl)propanoic acid)

• Product Name: (2S)-2-amino-3-(3,3-dimethylcyclobutyl)propanoic acid
• CAS No: 2171191-94-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5758458
• PubChem ID: 129563127
• Update Time: 2025-05-24

(2S)-2-amino-3-(3,3-dimethylcyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171191-94-7
• EN300-1297185
• (2S)-2-amino-3-(3,3-dimethylcyclobutyl)propanoic acid
• (αS)-α-Amino-3,3-dimethylcyclobutanepropanoic acid

• Inchi： 1S/C9H17NO2/c1-9(2)4-6(5-9)3-7(10)8(11)12/h6-7H,3-5,10H2,1-2H3,(H,11,12)/t7-/m0/s1
• InChI Key： DOAHPANVZMBIQH-ZETCQYMHSA-N
• SMILES： OC([C@H](CC1CC(C)(C)C1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 278.1±23.0 °C(Predicted)
• pka: 2.31±0.10(Predicted)

Additional information on (2S)-2-amino-3-(3,3-dimethylcyclobutyl)propanoic acid

(2S)-2-amino-3-(3,3-dimethylcyclobutyl)propanoic acid: A Comprehensive Overview

The compound with CAS No. 2171191-94-7, commonly referred to as (2S)-2-amino-3-(3,3-dimethylcyclobutyl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. In this article, we will delve into its chemical structure, biological activity, synthesis methods, and recent research findings.

CAS No. 2171191-94-7 represents a specific identifier assigned to this compound by the Chemical Abstracts Service (CAS), ensuring its unique identification in scientific literature and databases. The compound's name, (2S)-2-amino-3-(3,3-dimethylcyclobutyl)propanoic acid, highlights its stereochemistry and functional groups. The (2S) designation indicates the configuration of the chiral center at the second carbon atom of the propanoic acid backbone.

The molecular structure of this compound consists of a propanoic acid moiety with an amino group attached to the second carbon atom and a 3,3-dimethylcyclobutyl group attached to the third carbon atom. The cyclobutane ring introduces a unique strain into the molecule, which can influence its physical properties and biological activity. The presence of two methyl groups on the cyclobutane ring further adds complexity to its structure.

Recent studies have focused on the biological activity of this compound, particularly its potential as a building block for peptide synthesis or as a component in bioactive molecules. Researchers have explored its ability to participate in various chemical reactions, such as amide bond formation, which is crucial for peptide synthesis. The stereochemistry of the molecule plays a pivotal role in determining its reactivity and selectivity in such reactions.

In terms of synthesis, several methods have been reported for the preparation of (2S)-2-amino-3-(3,3-dimethylcyclobutyl)propanoic acid. One common approach involves the use of chiral resolution techniques to obtain the desired enantiomer from a racemic mixture. Another method employs asymmetric synthesis using chiral catalysts or auxiliaries to directly synthesize the (2S) enantiomer.

The application of this compound extends beyond traditional organic chemistry into the realm of medicinal chemistry. Its unique structure makes it an attractive candidate for exploring new drug delivery systems or as a component in bioconjugates. Recent research has also investigated its potential as a ligand in metalloenzyme mimicry or as a substrate in enzymatic reactions.

From an environmental perspective, understanding the degradation pathways and toxicity profile of (2S)-2-amino-3-(3,3-dimethylcyclobutyl)propanoic acid is essential for assessing its safety in industrial and biomedical applications. Studies have shown that under certain conditions, the compound undergoes hydrolysis or oxidation, leading to the formation of less complex molecules.

In conclusion, CAS No. 2171191-94-7 represents a versatile compound with promising applications in various fields of chemistry and biology. Its unique structure and stereochemistry make it an invaluable tool for researchers seeking to explore new chemical entities with tailored properties.